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Compound of Interest

Compound Name: ZM 253270

Cat. No.: B15616630

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential information on the procedural steps for the proper
disposal of ZM 253270, a neurokinin A antagonist used in research. While a specific Safety
Data Sheet (SDS) with detailed disposal instructions for ZM 253270 is not publicly available,
general best practices for the disposal of research-grade chemical compounds should be
strictly followed.

Understanding ZM 253270:

ZM 253270 is a nonpeptide antagonist of the neurokinin A receptor.[1] Its primary use is for
research purposes only and it is not intended for human or veterinary use.[1] Due to its specific
biological activity, it is crucial to handle and dispose of this compound with care to prevent
unintended environmental release or exposure.

Core Chemical Properties:

A summary of the known properties of ZM 253270 is provided below to inform safe handling
and disposal procedures.
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Property Value

CAS Number 169340-04-9[1]

Chemical Formula C22H26CIN703[1]

Molecular Weight 471.95 g/mol [1]

Appearance Not specified in search results
Solubility Not specified in search results

Stable for a few weeks during ordinary shipping
- and should be stored at 0-4°C for the short term
Stability
(days to weeks) or -20°C for the long term

(months to years).[1]

General Disposal Procedures for Research
Chemicals:

In the absence of a specific SDS for ZM 253270, the following general procedures for the
disposal of potent, biologically active research compounds should be followed. These steps are
based on established laboratory safety protocols and aim to minimize risk.

Step 1: Personal Protective Equipment (PPE) Before handling ZM 253270 for any purpose,
including disposal, it is imperative to wear appropriate personal protective equipment. This
includes, but is not limited to:

o Safety goggles or a face shield

o Chemical-resistant gloves

e Alab coat

Step 2: Waste Segregation and Collection

e Solid Waste: Unused or expired ZM 253270, as well as any materials contaminated with the
compound (e.g., weighing paper, pipette tips, contaminated gloves), should be collected in a
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designated, clearly labeled hazardous waste container. The container should be sealed to
prevent dust or powder from becoming airborne.

e Liquid Waste: If ZM 253270 has been dissolved in a solvent, the resulting solution should be
collected in a separate, labeled hazardous waste container compatible with the solvent used.
Never mix incompatible waste streams.

Step 3: Labeling of Waste Containers All waste containers must be clearly and accurately
labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "ZM 253270"

The approximate concentration and quantity of the waste

The date of accumulation

The name of the principal investigator or laboratory contact

Step 4: Storage of Hazardous Waste Store the sealed and labeled hazardous waste containers
in a designated, secure area away from general laboratory traffic. This area should be well-
ventilated and have secondary containment to prevent spills.

Step 5: Arrange for Professional Disposal Contact your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for the pickup
and proper disposal of the ZM 253270 waste.[2] Adhere to all institutional, local, state, and
federal regulations for hazardous waste disposal.[3] Never dispose of chemical waste down the
drain or in the regular trash.

Experimental Workflow for Disposal:

The following diagram illustrates the logical workflow for the proper disposal of ZM 253270.
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Caption: Workflow for the safe disposal of ZM 253270.
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Disclaimer: The information provided here is based on general laboratory safety principles.
Always consult your institution's specific safety guidelines and the relevant Safety Data Sheet
for any chemical before handling and disposal. Adherence to local, state, and federal
regulations is mandatory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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